Cas no 1105226-24-1 (N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1105226-24-1
• MF: C₂₀H₁₆F₂N₄O₃
• MW: 398.362851142883
• CID: 6444635
• PubChem ID: 30859555
• Update Time: 2025-10-30

N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• F5333-0216
• AKOS024507531
• N-{[(4-fluorophenyl)carbamoyl]amino}-1-[(3-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• 2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(4-fluorophenyl)hydrazinecarboxamide
• 1105226-24-1
• 1-(4-fluorophenyl)-3-[[1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]urea

• Inchi： 1S/C20H16F2N4O3/c21-14-6-8-16(9-7-14)23-20(29)25-24-18(27)17-5-2-10-26(19(17)28)12-13-3-1-4-15(22)11-13/h1-11H,12H2,(H,24,27)(H2,23,25,29)
• InChI Key： FWGNDJYDZSDGRE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=CC=C(C(NNC(NC2C=CC(=CC=2)F)=O)=O)C1=O

Computed Properties

• Exact Mass: 398.11904671g/mol
• Monoisotopic Mass: 398.11904671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1105226-24-1)

N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1105226-24-1, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further research and development in the quest for novel therapeutic agents.

The molecular structure of N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a pyridine core, which is a common motif in many bioactive molecules. The presence of fluorine atoms at the 4th and 3rd positions of the phenyl rings adds an additional layer of complexity and functionality to the molecule. These fluorine substituents are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds, making this molecule particularly interesting for drug design.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The pyridine-based scaffold in N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide suggests potential applications in modulating enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer and inflammatory disorders. The carbamoylamino and carboxamide functional groups further contribute to the molecule's ability to interact with biological targets, offering a versatile platform for structure-based drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of fluorinated phenyl rings and a dihydropyridine core creates a unique set of electronic and steric properties that can be exploited to optimize binding interactions with biological targets. This has led to several studies exploring its pharmacological profile and potential therapeutic applications. For instance, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation and survival.

The synthesis of N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of reaction conditions to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to access complex molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the desired framework.

From a computational chemistry perspective, the study of N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has provided valuable insights into the structural determinants of biological activity. Molecular modeling studies have helped elucidate how the fluorine atoms influence the conformational flexibility and binding affinity of the molecule. These insights are crucial for designing next-generation analogs with improved pharmacokinetic properties and enhanced therapeutic efficacy.

The potential applications of this compound extend beyond oncology. Research has also explored its utility in treating neurological disorders, where modulation of neurotransmitter pathways is key. The pyridine core is known to interact with various receptors and ion channels in the brain, making it a promising scaffold for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the compound's ability to cross the blood-brain barrier could make it an attractive candidate for central nervous system (CNS) drug development.

In conclusion, N-{(4-fluorophenyl)carbamoylamino}-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1105226-24-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.